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molecular formula C17H12ClF4NO5 B4307382 methyl (5-chloro-2-methoxyphenyl)(fluoro)[2-nitro-4-(trifluoromethyl)phenyl]acetate

methyl (5-chloro-2-methoxyphenyl)(fluoro)[2-nitro-4-(trifluoromethyl)phenyl]acetate

Cat. No. B4307382
M. Wt: 421.7 g/mol
InChI Key: NRAVOLAZWNNNQP-UHFFFAOYSA-N
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Patent
US05808095

Procedure details

A four-necked 12-L round-bottomed flask, equipped with a septa, mechanical stirrer, argon inlet, thermocouple and 2-L addition funnel capped with a septa, was argon purged. The 5-chloro-2-methoxyphenylacetic acid, methyl ester from Example 1 (309.15 g, 1.44 mol) and 4-fluoro-3-nitro-benzotrifluoride (207.5 mL, 310.0 g, 1.48 mol) were transferred into the flask via a cannula and dissolved in anhydrous THF (750 mL). The clear light yellow solution was cooled in an acetone/dry ice bath to approximately -20° C. A solution of lithium hexamethyldisilazane in THF (1.0 N, 3.16 L, 3.16 mol; dark orange-yellow in color) was transferred to the addition funnel and then added to the reaction mixture over a total of 1.5 hours. The internal temperature of the reaction mixture was maintained between -26° and -16° C. HPLC analysis after 10 minutes showed the reaction was complete. After a total of 40 minutes from the time of complete addition of lithium hexamethyldisilazane, a solution of N-fluoro-bis (phenylsulfonyl) amine (NFSi) (Accufluor198) (467.1 g, 1.48 mol, pink in color, Allied Signal, Buffalo Research Lab, 20 Peabody Street, Buffalo, N.Y.) in anhydrous THF (1.25 L) was cannulated into the reaction mixture over 20 minutes. The temperature of the reaction mixture was maintained at about -10° C. during the exothermic addition of the N-fluoro-bis(phenylsulfonyl)amine (Accufluor198) solution. The cooling bath was removed and the reaction mixture was allowed to warm to about 0° C. over about 1 hour, and HPLC analysis showed the reaction was complete. The reaction mixture was quenched with acetic acid (200 mL) resulting in an exotherm to 40° C., precipitation of the N-fluorobenzenesulfonide (Accufluor198) by-product and a color change from dark reddish-brown to orange. The mixture was diluted with water (4 L) and extracted with ethyl acetate (2×4 L). The combined organic layer was washed with 10% sodium carbonate (4×4 L), 50% saturated sodium chloride solution (1×4 L), 0.5 N HCI (1×4 L) and saturated sodium chloride solution (1×4 L). The first two base washes, the 50% saturated sodium chloride solution wash and the HCI wash were back-extracted with ethyl acetate (2 L) and this organic layer was washed with saturated sodium chloride solution (1 L). The combined organic layers were then concentrated under vacuum at about 35° C. on a rotary evaporator to afford a semi-solid black residue (87% by HPLC). The residual oil was azeotropically dried with ethanol (2×500 mL) to remove water and ethyl acetate before crystallization. A 5-L flask equipped with a mechanical stirrer was charged with this residue and dissolved in ethanol (1.5 L) while stirring and heating in a boiling water bath. Heptane (2.6 L) was slowly added and the hot water bath was removed. The solution was allowed to slowly cool to room temperature (over 2 hours) to crystallize the product. After stirring for 16 hours, the suspension was cooled to 0° C. and stirred for 2.5 hours. The cold suspension was filtered, washed with cold 1:1 ethanol/heptane (1 L). The solid was air dried for about 2 h and then vacuum dried to afford 478.2 g of the title compound (78.8% yield, 99.3% by HPLC) as an off-white-peach colored solid.
[Compound]
Name
2-L
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
3.16 L
Type
solvent
Reaction Step Two
Quantity
309.15 g
Type
reactant
Reaction Step Three
Quantity
207.5 mL
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Quantity
467.1 g
Type
reactant
Reaction Step Seven
Name
Quantity
1.25 L
Type
solvent
Reaction Step Seven
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eight
Name
Quantity
750 mL
Type
solvent
Reaction Step Nine
Yield
78.8%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:3]=[CH:4][C:5]([O:13][CH3:14])=[C:6]([CH2:8][C:9]([O:11][CH3:12])=[O:10])[CH:7]=1.F[C:16]1[CH:21]=[CH:20][C:19]([C:22]([F:25])([F:24])[F:23])=[CH:18][C:17]=1[N+:26]([O-:28])=[O:27].C[Si](C)(C)N[Si](C)(C)C.[Li].[F:39]N(S(C1C=CC=CC=1)(=O)=O)S(C1C=CC=CC=1)(=O)=O>C1COCC1>[Cl:1][C:2]1[CH:3]=[CH:4][C:5]([O:13][CH3:14])=[C:6]([C:8]([F:39])([C:16]2[CH:21]=[CH:20][C:19]([C:22]([F:23])([F:24])[F:25])=[CH:18][C:17]=2[N+:26]([O-:28])=[O:27])[C:9]([O:11][CH3:12])=[O:10])[CH:7]=1 |f:2.3,^1:37|

Inputs

Step One
Name
2-L
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
Quantity
3.16 L
Type
solvent
Smiles
C1CCOC1
Step Three
Name
Quantity
309.15 g
Type
reactant
Smiles
ClC=1C=CC(=C(C1)CC(=O)OC)OC
Step Four
Name
Quantity
207.5 mL
Type
reactant
Smiles
FC1=C(C=C(C=C1)C(F)(F)F)[N+](=O)[O-]
Step Five
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C[Si](N[Si](C)(C)C)(C)C.[Li]
Step Six
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C[Si](N[Si](C)(C)C)(C)C.[Li]
Step Seven
Name
Quantity
467.1 g
Type
reactant
Smiles
FN(S(=O)(=O)C1=CC=CC=C1)S(=O)(=O)C1=CC=CC=C1
Name
Quantity
1.25 L
Type
solvent
Smiles
C1CCOC1
Step Eight
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
FN(S(=O)(=O)C1=CC=CC=C1)S(=O)(=O)C1=CC=CC=C1
Step Nine
Name
Quantity
750 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-20 °C
Stirring
Type
CUSTOM
Details
while stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
A four-necked 12-L round-bottomed flask, equipped with a septa, mechanical stirrer, argon inlet
CUSTOM
Type
CUSTOM
Details
capped with a septa
CUSTOM
Type
CUSTOM
Details
purged
ADDITION
Type
ADDITION
Details
added to the reaction mixture over a total of 1.5 hours
Duration
1.5 h
TEMPERATURE
Type
TEMPERATURE
Details
The internal temperature of the reaction mixture was maintained between -26° and -16° C
CUSTOM
Type
CUSTOM
Details
The cooling bath was removed
TEMPERATURE
Type
TEMPERATURE
Details
to warm to about 0° C. over about 1 hour
Duration
1 h
CUSTOM
Type
CUSTOM
Details
The reaction mixture was quenched with acetic acid (200 mL)
CUSTOM
Type
CUSTOM
Details
resulting in an exotherm to 40° C.
CUSTOM
Type
CUSTOM
Details
precipitation of the N-fluorobenzenesulfonide (Accufluor198) by-product
ADDITION
Type
ADDITION
Details
The mixture was diluted with water (4 L)
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate (2×4 L)
WASH
Type
WASH
Details
The combined organic layer was washed with 10% sodium carbonate (4×4 L), 50% saturated sodium chloride solution (1×4 L), 0.5 N HCI (1×4 L) and saturated sodium chloride solution (1×4 L)
WASH
Type
WASH
Details
The first two base washes, the 50% saturated sodium chloride solution wash
WASH
Type
WASH
Details
the HCI wash
EXTRACTION
Type
EXTRACTION
Details
were back-extracted with ethyl acetate (2 L)
WASH
Type
WASH
Details
this organic layer was washed with saturated sodium chloride solution (1 L)
CONCENTRATION
Type
CONCENTRATION
Details
The combined organic layers were then concentrated under vacuum at about 35° C. on a rotary evaporator
CUSTOM
Type
CUSTOM
Details
to afford a semi-solid black residue (87% by HPLC)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The residual oil was azeotropically dried with ethanol (2×500 mL)
CUSTOM
Type
CUSTOM
Details
to remove water and ethyl acetate
CUSTOM
Type
CUSTOM
Details
before crystallization
CUSTOM
Type
CUSTOM
Details
A 5-L flask equipped with a mechanical stirrer
ADDITION
Type
ADDITION
Details
was charged with this residue
DISSOLUTION
Type
DISSOLUTION
Details
dissolved in ethanol (1.5 L)
TEMPERATURE
Type
TEMPERATURE
Details
heating in a boiling water bath
ADDITION
Type
ADDITION
Details
Heptane (2.6 L) was slowly added
CUSTOM
Type
CUSTOM
Details
the hot water bath was removed
TEMPERATURE
Type
TEMPERATURE
Details
to slowly cool to room temperature (over 2 hours)
Duration
2 h
CUSTOM
Type
CUSTOM
Details
to crystallize the product
STIRRING
Type
STIRRING
Details
After stirring for 16 hours
Duration
16 h
TEMPERATURE
Type
TEMPERATURE
Details
the suspension was cooled to 0° C.
STIRRING
Type
STIRRING
Details
stirred for 2.5 hours
Duration
2.5 h
FILTRATION
Type
FILTRATION
Details
The cold suspension was filtered
WASH
Type
WASH
Details
washed with cold 1:1 ethanol/heptane (1 L)
CUSTOM
Type
CUSTOM
Details
dried for about 2 h
Duration
2 h
CUSTOM
Type
CUSTOM
Details
vacuum dried

Outcomes

Product
Details
Reaction Time
10 min
Name
Type
product
Smiles
ClC=1C=CC(=C(C1)C(C(=O)OC)(C1=C(C=C(C=C1)C(F)(F)F)[N+](=O)[O-])F)OC
Measurements
Type Value Analysis
AMOUNT: MASS 478.2 g
YIELD: PERCENTYIELD 78.8%
YIELD: CALCULATEDPERCENTYIELD 78.7%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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